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Compound of Interest

Compound Name: Deamino-tyr-beta-ala-secretin

CAS No.: 61417-46-7

Cat. No.: B12042868

Get Quote

Secretin, a 27-amino acid peptide, holds a historic place in science as the first molecule to be

identified as a "hormone".[1][2] Produced by S-cells in the duodenum, its primary role is to

orchestrate the neutralization of gastric acid, a critical step in the digestive process.[1][3][4] It

achieves this by stimulating the pancreatic and biliary ducts to release a bicarbonate-rich fluid.

[1][2][4] The study of its mechanism relies on understanding its interaction with the secretin

receptor (SR), a Class B G-protein coupled receptor (GPCR).[1][2][5] To effectively probe this

interaction, researchers require stable and high-affinity ligands. Deamino-tyr-beta-ala-
secretin is a synthetic analog of porcine secretin, engineered specifically for enhanced stability

and superior binding characteristics, making it an invaluable tool for endocrinology and

pharmacology research. This guide provides a detailed overview of its chemical nature, the

underlying biology of the secretin system, and its application in key experimental protocols.

PART 1: Core Chemical and Physical Identifiers
The precise identification of a research compound is paramount for reproducibility and

accuracy. Deamino-tyr-beta-ala-secretin, also known by its abbreviated synonym DATA-

Secretin, is a modified version of the porcine secretin peptide.[6] The key identifiers for this

compound are summarized below.
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Identifier Value Source

CAS Number 61417-46-7 Sigma-Aldrich[6]

EC Number 262-773-2 Sigma-Aldrich[6]

Common Synonyms

DATA-Secretin,

Desaminotyrosyl-β-

alanylsecretin (pig)

Sigma-Aldrich[6]

PART 2: The Secretin System: A Mechanistic Review
To appreciate the utility of Deamino-tyr-beta-ala-secretin, one must first understand the

biological system it targets.

Biosynthesis and Physiological Function of Secretin
Secretin is synthesized as a 120-amino acid precursor, prosecretin, within the S-cells of the

duodenal and jejunal mucosa.[3][7][8] This precursor is proteolytically processed into the active

27-amino acid peptide.[2][3] The primary physiological trigger for its release into the

bloodstream is the acidification of the duodenal lumen to a pH below 4.5, which occurs when

chyme is expelled from the stomach.[1][4]

Once in circulation, secretin exerts several key regulatory actions:

Pancreatic and Biliary Secretion: Its principal action is to stimulate pancreatic ductal cells

and liver cholangiocytes to secrete a fluid rich in bicarbonate.[1][2][4][5] This alkaline fluid

neutralizes gastric acid in the duodenum, creating an optimal pH environment for digestive

enzymes.[2][4]

Gastric Inhibition: Secretin acts as an enterogastrone, inhibiting gastric acid secretion from

parietal cells and reducing gastric emptying.[1][4] This action prevents excessive acid from

entering the small intestine.

The Secretin Receptor and Core Signaling Pathway
All known physiological effects of secretin are mediated by the secretin receptor (SR), a

member of the Class B (secretin-glucagon family) of GPCRs.[1][2][9] The canonical signaling
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pathway activated upon secretin binding is the Gαs-adenylyl cyclase cascade.

The binding of secretin to its receptor induces a conformational change, leading to the

activation of the associated heterotrimeric G-protein, specifically the Gαs subunit. This subunit,

in turn, activates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic

AMP (cAMP).[1][3] The resulting increase in intracellular cAMP activates Protein Kinase A

(PKA), which then phosphorylates downstream target proteins, including the Cystic Fibrosis

Transmembrane Conductance Regulator (CFTR) anion channel, to elicit the final cellular

response of ion and water secretion.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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